![molecular formula C27H24N2O5 B2736951 5-[(2,4-Dimethoxyphenyl)methylidene]-1,3-bis(4-methylphenyl)-1,3-diazinane-2,4,6-trione CAS No. 1023477-58-8](/img/structure/B2736951.png)
5-[(2,4-Dimethoxyphenyl)methylidene]-1,3-bis(4-methylphenyl)-1,3-diazinane-2,4,6-trione
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Description
5-[(2,4-Dimethoxyphenyl)methylidene]-1,3-bis(4-methylphenyl)-1,3-diazinane-2,4,6-trione is a useful research compound. Its molecular formula is C27H24N2O5 and its molecular weight is 456.498. The purity is usually 95%.
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Scientific Research Applications
Chlorinated Thiophenes and Hydroxythiophenes
Research on chlorinated thiophenes, including their preparation, reactions, and tautomeric properties, highlights the synthetic versatility and potential application of chlorinated organic compounds in materials science and organic synthesis. Studies on compounds like 2-Hydroxy-3,4,5-trichlorothiophene and its derivatives emphasize the significance of tautomeric stability and reactivity in designing organic materials with specific properties (Skramstad et al., 2000).
Cis-trans-Isomerism in Diazaphosphorinanes
The exploration of cis-trans-isomerism in 1,5-diaza-2,4-diphosphorinan-6-ones provides insight into the structural and electronic characteristics of cyclic phosphorus-nitrogen compounds. Such studies are essential for understanding the molecular foundations of isomerism and its implications for the chemical behavior and applications of these compounds in catalysis and materials science (Shevchenko et al., 1992).
Olefin Polymerization Catalysts
Research into olefin polymerization catalysts based on nickel(II) and palladium(II) diimine complexes underscores the role of specific ligand architectures in polymerization processes. Studies on compounds like 1,4-diaza-2,3-dimethylbutadiene ligands and their palladium and nickel complexes reveal the impact of ligand design on catalytic activity and polymer properties, highlighting the intersection of organic synthesis and polymer chemistry (Schmid et al., 2001).
Photoreactions of Diphenyldiazomethanes
In-depth studies on the photoreactions of diphenyldiazomethanes, including the structural determination of triplet diphenylcarbenes, offer valuable insights into the photochemical behavior of carbene intermediates. This research is crucial for understanding the mechanisms underlying photoinduced reactions and their applications in photochemistry and materials science (Kawano et al., 2007).
Properties
IUPAC Name |
5-[(2,4-dimethoxyphenyl)methylidene]-1,3-bis(4-methylphenyl)-1,3-diazinane-2,4,6-trione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H24N2O5/c1-17-5-10-20(11-6-17)28-25(30)23(15-19-9-14-22(33-3)16-24(19)34-4)26(31)29(27(28)32)21-12-7-18(2)8-13-21/h5-16H,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNIBGHZTSCZQNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)C(=CC3=C(C=C(C=C3)OC)OC)C(=O)N(C2=O)C4=CC=C(C=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H24N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
456.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.